![molecular formula C22H25N5O2 B3003194 N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide CAS No. 922035-52-7](/img/structure/B3003194.png)
N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide
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Description
N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H25N5O2 and its molecular weight is 391.475. The purity is usually 95%.
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Scientific Research Applications
Application in Neurokinin-1 Receptor Antagonism
The compound 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride is an orally active neurokinin-1 (h-NK1) receptor antagonist, effective in preclinical tests related to emesis and depression (Harrison et al., 2001).
Impact on Orexin Receptors and Sleep Modulation
Research on orexins, peptides in the lateral hypothalamus, shows their role in wakefulness maintenance. The study on orexin-1 (OX1R) and orexin-2 (OX2R) receptors highlights their distinct roles in sleep-wake modulation, with implications for both monoamine release and sleep regulation (Dugovic et al., 2009).
Role in Topoisomerase I-Targeting Anticancer Agents
Recent studies have identified specific isoquinolines, such as 2,3-dimethoxy-8,9-methylenedioxy-11-[(2-dimethylamino)ethyl]-11H-isoquino[4,3-c]cinnolin-12-one, as topoisomerase I-targeting agents with potent anticancer activities. The impact of varied substituents at specific positions on these compounds is significant for both targeting activity and cytotoxicity (Ruchelman et al., 2004).
Novel Acid-Catalyzed Rearrangement in Synthesis
A novel synthetic approach involving a one-pot process for the construction of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from specific oxiranes has been developed. This method provides a new formula for synthesizing both anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).
Synthesis and Biological Evaluation of Binuclear Copper(II) Complexes
The synthesis and characterization of new binuclear copper(II) complexes involving N-(5-chloro-2-hydroxyphenyl)-N′-[3-(dimethylamino)propyl]oxalamide demonstrate potent anticancer activities against specific cancer cell lines and interactions with DNA. These complexes offer insights into the potential of such compounds in cancer therapy (Li et al., 2012).
Venlafaxine Characterization
Venlafaxine, an antidepressant drug, exemplifies the use of compounds with dimethylamino groups. Its characterization at low temperatures revealed distinct structural features, contributing to understanding its pharmacological activity (Tessler & Goldberg, 2004).
Properties
IUPAC Name |
N'-(2-cyanophenyl)-N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5O2/c1-26(2)20(15-8-9-19-16(12-15)10-11-27(19)3)14-24-21(28)22(29)25-18-7-5-4-6-17(18)13-23/h4-9,12,20H,10-11,14H2,1-3H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUXJZCFZAORWQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC=CC=C3C#N)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.